Cas no 7148-80-3 (Benzene-1,2-dicarboxylic acid--benzyl carbamimidothioate (1/1))

• Product Name: Benzene-1,2-dicarboxylic acid--benzyl carbamimidothioate (1/1)
• CAS No: 7148-80-3
• MF: C₁₆H₁₆N₂O₄S
• MW: 332.374242782593
• CID: 2626907
• PubChem ID: 54603761
• Update Time: 2025-04-21

Benzene-1,2-dicarboxylic acid--benzyl carbamimidothioate (1/1) Chemical and Physical Properties

Names and Identifiers

• 7148-80-3
• NSC-53666
• NSC53666
• Benzene-1,2-dicarboxylic acid--benzyl carbamimidothioate (1/1)
• DTXSID40713728

• Inchi： 1S/C8H10N2S.C8H6O4/c9-8(10)11-6-7-4-2-1-3-5-7;9-7(10)5-3-1-2-4-6(5)8(11)12/h1-5H,6H2,(H3,9,10);1-4H,(H,9,10)(H,11,12)
• InChI Key： VVVWOPSWLPRIEN-UHFFFAOYSA-N
• SMILES： S(C(=N)N)CC1C=CC=CC=1.OC(C1C=CC=CC=1C(=O)O)=O

Computed Properties

• Exact Mass: 332.08307817Da
• Monoisotopic Mass: 332.08307817Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 307
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 150Ų